5'-Demethoxydeoxypodophyllotoxin

• CAS RN: 63700-40-3
• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol
• IUPAC Name: (5R,5aR,8aR)-5-(3,4-dimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
• InChI: InChI=1S/C21H20O6/c1-23-15-4-3-11(6-16(15)24-2)19-14-8-18-17(26-10-27-18)7-12(14)5-13-9-25-21(22)20(13)19/h3-4,6-8,13,19-20H,5,9-10H2,1-2H3/t13-,19+,20-/m0/s1
• InChI Key: MKWAWTRNIPHOLB-SVIJTADQSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)[C@H]2[C@@H]3[C@@H](CC4=CC5=C(C=C24)OCO5)COC3=O)OC
• SMILES: COC1=C(C=C(C=C1)C2C3C(CC4=CC5=C(C=C24)OCO5)COC3=O)OC
• synonyms: morelensin

Description

5'-Demethoxydeoxypodophyllotoxin is a lactone and a lignan.

Scientific Research Applications

DNA Demethylation and Epigenetic Regulation

5'-Demethoxydeoxypodophyllotoxin has been studied in the context of DNA demethylation and epigenetic regulation. Tet proteins, which are known for their role in DNA demethylation, have been shown to convert 5-methylcytosine to 5-formylcytosine and 5-carboxylcytosine. This conversion is crucial for the process of DNA demethylation, an important mechanism in epigenetic regulation, gene expression, and cellular differentiation. The presence of these modified cytosine derivatives in genomic DNA suggests a potential role of 5'-Demethoxydeoxypodophyllotoxin in this pathway. The insights into this process extend beyond mammalian systems, also being observed in invertebrates like the honeybee, indicating a broader biological significance of these mechanisms (He et al., 2011), (Ito et al., 2011), (Wu & Zhang, 2017), (Wojciechowski et al., 2014).

Enzymatic Activity and Epigenetic Remodeling

Research has also focused on engineering enzymes like the split-TET2 enzyme, which can control the oxidation of 5-methylcytosine, consequently remodeling epigenetic states in mammalian cells. This chemical-inducible epigenome remodeling tool holds potential in various biological systems and could be linked with the activities of 5'-Demethoxydeoxypodophyllotoxin. Understanding the mechanisms of these enzymes can provide insights into the role of 5'-Demethoxydeoxypodophyllotoxin in epigenetic remodeling and its implications in various biological processes, including cellular differentiation and disease progression (Lee et al., 2017).

Potential Anticancer Activities

Some studies have identified compounds structurally related to 5'-Demethoxydeoxypodophyllotoxin, such as 4'-Demethyl-deoxypodophyllotoxin glucoside, which exhibit potential anticancer activities by modulating cellular signaling pathways. These insights might provide a framework for understanding how modifications or derivatives of 5'-Demethoxydeoxypodophyllotoxin could contribute to cancer therapeutics and the modulation of cellular pathways for therapeutic benefits (Zilla et al., 2014).